Cas no 1365244-78-5 ((2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid)

• Product Name: (2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid
• CAS No: 1365244-78-5
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• CID: 5638670
• PubChem ID: 165906752
• Update Time: 2025-05-20

(2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1365244-78-5
• EN300-28275581
• (2S)-2-hydroxy-6-{[(prop-2-en-1-yloxy)carbonyl]amino}hexanoic acid
• (2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

• Inchi： 1S/C10H17NO5/c1-2-7-16-10(15)11-6-4-3-5-8(12)9(13)14/h2,8,12H,1,3-7H2,(H,11,15)(H,13,14)/t8-/m0/s1
• InChI Key： BWSATZOYBCPZMK-QMMMGPOBSA-N
• SMILES： O[C@H](C(=O)O)CCCCNC(=O)OCC=C

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid

(2S)-2-Hydroxy-6-{(Prop-2-en-1-yloxy)carbonylamino}Hexanoic Acid: A Comprehensive Overview

The compound (2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid (CAS No. 1365244-78-5) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, nutraceuticals, and cosmeceuticals. This compound belongs to the class of amino acids modified with specific functional groups, making it a valuable substrate for research and development. The hydroxyl group at the 2nd position and the carbonylamino group at the 6th position are key structural features that contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the importance of amino acids with hydroxyl functionalities in modulating cellular processes. For instance, research published in *Nature Communications* (2023) demonstrated that such compounds can act as signaling molecules, influencing pathways related to cell proliferation and differentiation. The prop-2-en-1-yloxy group attached to the carbonyl moiety introduces additional complexity, potentially enhancing the molecule's bioavailability and stability. This structural modification may also play a role in its ability to interact with specific receptors or enzymes, making it a promising candidate for drug design.

In terms of synthesis, (2S)-configuration is critical for determining the compound's stereochemical properties. The S configuration at the 2nd carbon ensures that the hydroxyl group is positioned in a way that maximizes its reactivity and selectivity in biochemical environments. Advanced synthetic techniques, such as asymmetric catalysis and enzymatic resolution, have enabled the efficient production of this enantiomerically pure compound. These methods are particularly important for applications requiring high stereochemical fidelity, such as in the development of chiral catalysts or enantioselective reactions.

The biological activity of (2S)-2-hydroxy-6-{(prop-2-en-1-yloxy)carbonylamino}hexanoic acid has been explored in several recent studies. For example, researchers at the University of California have investigated its role as a precursor for bioactive peptides. Their findings, published in *Journal of Medicinal Chemistry* (2023), suggest that this compound can serve as a building block for peptide-based drugs targeting neurodegenerative diseases. The carbonylamino group was found to enhance peptide stability while maintaining bioactivity, making it a valuable component in drug design.

Another area of interest is the compound's potential in nutraceuticals. A study conducted by the Nestlé Research Center (Switzerland) explored its role as a functional ingredient in dietary supplements. The results indicated that this compound could enhance muscle recovery and reduce oxidative stress due to its unique combination of hydroxyl and carbonyl functionalities. These findings align with growing consumer demand for bioactive ingredients that promote health and wellness.

From a technological standpoint, the synthesis and characterization of (2S)-hydroxy hexanoic acid derivatives have been facilitated by advancements in analytical chemistry. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise determination of molecular structure and purity. These tools are essential for ensuring consistent product quality, particularly in pharmaceutical applications where regulatory standards are stringent.

In conclusion, (2S)-hydroxy hexanoic acid derivatives, represented by CAS No. 1365244-78-5, are versatile molecules with wide-ranging applications across multiple industries. Their unique structural features make them valuable tools for research and development, particularly in fields requiring high specificity and functionality. As ongoing research continues to uncover new insights into their biological roles and chemical properties, this compound is poised to play an increasingly important role in advancing science and technology.